Cas no 879920-38-4 (N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide)

• Product Name: N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide
• CAS No: 879920-38-4
• MF: C₂₁H₁₆N₄O
• MW: 340.377943992615
• CID: 6444430
• Update Time: 2025-06-08

N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide
• N-(6-methylpyridin-2-yl)-2-pyridin-4-ylquinoline-4-carboxamide
• 4-Quinolinecarboxamide, N-(6-methyl-2-pyridinyl)-2-(4-pyridinyl)-

• Inchi： 1S/C21H16N4O/c1-14-5-4-8-20(23-14)25-21(26)17-13-19(15-9-11-22-12-10-15)24-18-7-3-2-6-16(17)18/h2-13H,1H3,(H,23,25,26)
• InChI Key： BLQORYAAQGEOJO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NC2=NC(C)=CC=C2)=O)=CC=1C1C=CN=CC=1

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 497.1±45.0 °C(Predicted)
• pka: 10.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide

Comprehensive Overview of N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide (CAS No. 879920-38-4)

N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide (CAS No. 879920-38-4) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique quinoline and pyridine backbone, exhibits promising potential in drug discovery, particularly in targeting protein kinases and other enzymatic pathways. Its structural complexity and functional versatility make it a subject of intense study for researchers exploring novel therapeutic agents.

The compound's molecular structure combines a quinoline-4-carboxamide core with 6-methylpyridin-2-yl and pyridin-4-yl substituents, which contribute to its distinctive binding properties. This configuration enables interactions with various biological targets, making it a valuable scaffold for designing inhibitors in oncology and inflammatory diseases. Recent studies highlight its role in modulating kinase activity, a hot topic in precision medicine and personalized therapies.

In the context of current research trends, N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide aligns with the growing demand for small-molecule inhibitors in cancer treatment. Searches for "kinase inhibitors 2024" or "quinoline-based therapeutics" often lead to discussions about this compound's mechanism of action. Its potential applications in targeted therapy and drug resistance mitigation are particularly relevant, as these are frequently searched topics in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the compound's CAS No. 879920-38-4 serves as a critical identifier for researchers sourcing materials or validating experimental data. The quinoline and pyridine moieties in its structure are known for their stability and bioavailability, key factors in medicinal chemistry optimization. These features are often explored in forums discussing "ADME properties of heterocycles" or "scaffold hopping strategies," reflecting its interdisciplinary relevance.

Beyond its pharmacological potential, N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide exemplifies the convergence of computational chemistry and empirical research. Molecular docking studies frequently cite this compound when investigating "protein-ligand interactions" or "fragment-based drug design," topics dominating recent scientific literature. Its balanced lipophilicity and hydrogen-bonding capacity make it a model subject for structure-activity relationship (SAR) analyses.

Quality control and analytical characterization of CAS No. 879920-38-4 are equally critical. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity, a concern frequently raised in searches for "compound validation methods." The compound's stability under various pH conditions also makes it a candidate for studies on "formulation development," another trending subject in pharmaceutical sciences.

In summary, N-(6-methylpyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide represents a nexus of innovation in modern drug discovery. Its multifaceted applications—from kinase inhibition to molecular modeling—resonate with contemporary research priorities. As the scientific community continues to explore its potential, this compound will likely remain a focal point in discussions about next-generation therapeutics and rational drug design methodologies.